Cas no 2172069-54-2 (methyl 5-4-(chloromethyl)phenyl-1,3-oxazole-4-carboxylate)

• Product Name: methyl 5-4-(chloromethyl)phenyl-1,3-oxazole-4-carboxylate
• CAS No: 2172069-54-2
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 5164492
• PubChem ID: 132398937
• Update Time: 2025-06-17

methyl 5-4-(chloromethyl)phenyl-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-[4-(chloromethyl)phenyl]-1,3-oxazole-4-carboxylate
• methyl 5-4-(chloromethyl)phenyl-1,3-oxazole-4-carboxylate

• Inchi： 1S/C12H10ClNO3/c1-16-12(15)10-11(17-7-14-10)9-4-2-8(6-13)3-5-9/h2-5,7H,6H2,1H3
• InChI Key： RXJSUONKMSNCFW-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(CCl)C=C2)=C(C(OC)=O)N=C1

Additional information on methyl 5-4-(chloromethyl)phenyl-1,3-oxazole-4-carboxylate

Professional Introduction to Methyl 5-4-(chloromethyl)phenyl-1,3-oxazole-4-carboxylate (CAS No. 2172069-54-2)

Methyl 5-4-(chloromethyl)phenyl-1,3-oxazole-4-carboxylate, identified by its CAS number 2172069-54-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and structural versatility. The presence of a chloromethyl substituent in the phenyl ring and the carboxylate ester functionality at the 4-position of the oxazole ring introduces unique reactivity and potential applications in drug development.

The structural framework of Methyl 5-4-(chloromethyl)phenyl-1,3-oxazole-4-carboxylate combines the electron-deficient nature of the oxazole ring with the electrophilic properties of the chloromethyl group. This combination makes it a valuable intermediate in synthetic chemistry, particularly in the construction of more complex molecular architectures. The compound's ability to participate in nucleophilic addition reactions, cross-coupling reactions, and other transformations underpins its utility in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Oxazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern of Methyl 5-4-(chloromethyl)phenyl-1,3-oxazole-4-carboxylate positions it as a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The chloromethyl group can be readily functionalized through various chemical reactions, allowing chemists to attach different pharmacophores or bioactive moieties. This flexibility is crucial for designing molecules with tailored biological profiles. For instance, recent studies have demonstrated the use of similar chloromethyl-substituted oxazoles in the synthesis of protease inhibitors and kinase inhibitors, which are key targets in oncology research.

The carboxylate ester functionality at the 4-position of the oxazole ring also contributes to the compound's synthetic utility. Ester groups are well-known for their ability to enhance solubility and metabolic stability, making them favorable in drug design. Moreover, they can be hydrolyzed back to free carboxylic acids under certain conditions, providing another layer of versatility in synthetic pathways.

Recent advancements in computational chemistry have further enhanced our understanding of how Methyl 5-4-(chloromethyl)phenyl-1,3-oxazole-4-carboxylate interacts with biological targets. Molecular docking studies have shown that this compound can bind effectively to various protein receptors, suggesting its potential as an allosteric modulator or scaffold for covalent inhibitors. These insights have guided experimental efforts toward optimizing its pharmacological properties.

The synthesis of Methyl 5-4-(chloromethyl)phenyl-1,3-oxazole-4-carboxylate involves multi-step organic transformations that highlight its complexity and synthetic challenge. Key steps typically include the formation of the oxazole core through cyclization reactions followed by selective functionalization at the 4-position and introduction of the phenyl ring with a chloromethyl substituent. The use of advanced catalytic systems and green chemistry principles has improved both yield and selectivity in these processes.

In conclusion, Methyl 5-4-(chloromethyl)phenyl-1,3-oxazole-4-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug development are vast, ranging from antimicrobial agents to targeted cancer therapies. As research continues to uncover new synthetic methodologies and biological insights, this compound is poised to play an increasingly important role in future therapeutic strategies.